Cas no 1305320-56-2 (1-Boc-5-bromo-6-methoxy-1H-indazole)

• Product Name: 1-Boc-5-bromo-6-methoxy-1H-indazole
• CAS No: 1305320-56-2
• MF: C₁₃H₁₅BrN₂O₃
• MW: 327.173802614212
• MDL: MFCD18911745
• CID: 1056592
• PubChem ID: 71432780
• Update Time: 2025-10-28

1-Boc-5-bromo-6-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 5-bromo-6-methoxy-1H-indazole-1-carboxylate
• 1-Boc-5-bromo-6-methoxy-1H-indazole
• 2-Methyl-2-propanyl 5-bromo-6-methoxy-1H-indazole-1-carboxylate
• N-Boc-5-bromo-6-methoxy-1H-indazole
• SCHEMBL18555471
• MFCD18911745
• A888727
• CS-0324582
• SY014198
• tert-butyl 5-bromo-6-methoxyindazole-1-carboxylate
• tert-Butyl5-bromo-6-methoxy-1H-indazole-1-carboxylate
• AKOS022183167
• AC3688
• 1305320-56-2
• DB-062754
• 5-Bromo-6-methoxyindazole-1-carboxylic acid tert-butyl ester

• MDL： MFCD18911745
• Inchi： 1S/C13H15BrN2O3/c1-13(2,3)19-12(17)16-10-6-11(18-4)9(14)5-8(10)7-15-16/h5-7H,1-4H3
• InChI Key： VIQMSJUMBDMBQP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C=NN2C(=O)OC(C)(C)C)OC

Computed Properties

• Exact Mass: 326.02700
• Monoisotopic Mass: 326.02660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 53.35000
• LogP: 3.59060

Additional information on 1-Boc-5-bromo-6-methoxy-1H-indazole

Introduction to 1-Boc-5-bromo-6-methoxy-1H-indazole (CAS No. 1305320-56-2)

1-Boc-5-bromo-6-methoxy-1H-indazole (CAS No. 1305320-56-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromine atom at the 5-position, a methoxy group at the 6-position, and a tert-butyloxycarbonyl (Boc) protecting group at the 1-position. These functionalities make it an attractive intermediate for the synthesis of various bioactive molecules and drug candidates.

The indazole scaffold, a nitrogen-containing heterocyclic system, has gained considerable attention due to its diverse biological activities. Indazoles have been reported to exhibit a wide range of pharmacological properties, including anti-inflammatory, antitumor, and anti-viral activities. The presence of the Boc protecting group in 1-Boc-5-bromo-6-methoxy-1H-indazole allows for controlled deprotection and subsequent functionalization, making it a valuable building block in the development of novel therapeutic agents.

Recent studies have highlighted the importance of brominated indazoles in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that brominated indazoles can act as potent inhibitors of specific kinases involved in cancer progression. The bromine atom at the 5-position of 1-Boc-5-bromo-6-methoxy-1H-indazole plays a crucial role in enhancing the binding affinity and selectivity of these compounds towards their target proteins.

The methoxy group at the 6-position further contributes to the biological activity of 1-Boc-5-bromo-6-methoxy-1H-indazole. Methoxy groups are known to increase lipophilicity and improve membrane permeability, which are essential properties for effective drug candidates. Additionally, the methoxy group can participate in hydrogen bonding interactions with target proteins, thereby enhancing the overall binding efficiency.

In terms of synthetic accessibility, 1-Boc-5-bromo-6-methoxy-1H-indazole can be prepared through a multi-step process involving sequential functionalization and protection/deprotection steps. One common synthetic route involves the reaction of 5-bromoindazole with methanol to introduce the methoxy group, followed by Boc protection at the nitrogen atom. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The versatility of 1-Boc-5-bromo-6-methoxy-1H-indazole extends beyond its use as an intermediate in drug discovery. It has also found applications in chemical biology research, where it serves as a tool compound for probing protein-protein interactions and signaling pathways. For example, researchers have utilized derivatives of this compound to study the regulation of kinases involved in cell proliferation and apoptosis.

In conclusion, 1-Boc-5-bromo-6-methoxy-1H-indazole (CAS No. 1305320-56-2) is a highly valuable compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of novel therapeutics and research tools. Ongoing studies continue to uncover new biological activities and potential therapeutic applications of this compound, further solidifying its importance in the field.